molecular formula C16H13N3O3S2 B2790383 (2E,NZ)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-3-(5-nitrothiophen-2-yl)acrylamide CAS No. 477547-73-2

(2E,NZ)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-3-(5-nitrothiophen-2-yl)acrylamide

Cat. No.: B2790383
CAS No.: 477547-73-2
M. Wt: 359.42
InChI Key: BMGNMTKDRVEELV-NKEYAZLUSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is an acrylamide derivative featuring a benzo[d]thiazole core substituted with methyl groups at positions 3 and 6, conjugated to a 5-nitrothiophen-2-yl moiety via an (E)-configured acrylamide linker.

Properties

IUPAC Name

(E)-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-3-(5-nitrothiophen-2-yl)prop-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13N3O3S2/c1-10-3-6-12-13(9-10)24-16(18(12)2)17-14(20)7-4-11-5-8-15(23-11)19(21)22/h3-9H,1-2H3/b7-4+,17-16?
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BMGNMTKDRVEELV-DXLVFKIQSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)N(C(=NC(=O)C=CC3=CC=C(S3)[N+](=O)[O-])S2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC2=C(C=C1)N(C(=NC(=O)/C=C/C3=CC=C(S3)[N+](=O)[O-])S2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13N3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound (2E,NZ)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-3-(5-nitrothiophen-2-yl)acrylamide, also known as C16H13N3O3S2, has garnered interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

  • Chemical Formula : C16H13N3O3S2
  • Molecular Weight : 359.42 g/mol
  • CAS Number : 477547-73-2

The compound features a benzothiazole moiety linked to a nitrothiophene and an acrylamide group, which are known to contribute to its biological activity.

Antimicrobial Activity

Research indicates that derivatives of benzothiazole, including the compound , exhibit significant antimicrobial properties. For example, studies have demonstrated that related compounds can inhibit the growth of various bacterial strains such as Staphylococcus aureus and fungi like Candida albicans . The mechanism appears to involve disruption of cellular processes and interference with ergosterol biosynthesis in fungi .

Antitumor Activity

Benzothiazole derivatives have shown promise in cancer research. The compound's structure suggests potential interaction with cancer cell lines. For instance, studies on similar compounds have reported inhibition of cell proliferation in breast and colon cancer cell lines through apoptosis induction .

Enzyme Inhibition

The compound may act as an inhibitor for several enzymes. Notably, benzothiazole derivatives are recognized for their ability to inhibit heat shock protein 90 (HSP90), which plays a crucial role in cancer cell survival and proliferation . This inhibition can lead to reduced tumor growth and enhanced sensitivity to chemotherapeutic agents.

Study on Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of various benzothiazole derivatives against Escherichia coli and Candida parapsilosis. The results indicated that compounds with specific substituents on the benzothiazole ring exhibited significant inhibitory activity, with zones of inhibition ranging from 20 to 25 mm .

Antitumor Mechanism Research

In another study focusing on the antitumor effects of related compounds, researchers found that certain benzothiazole derivatives induced apoptosis in cancer cells via the mitochondrial pathway. This was evidenced by increased levels of pro-apoptotic factors and decreased levels of anti-apoptotic proteins .

Comparative Analysis of Biological Activity

The following table summarizes the biological activities associated with (2E,NZ)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-3-(5-nitrothiophen-2-yl)acrylamide compared to other benzothiazole derivatives:

Activity (2E,NZ)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-3-(5-nitrothiophen-2-yl)acrylamide Other Benzothiazole Derivatives
AntimicrobialModerate activity against Staphylococcus aureus and Candida albicansHigh activity against multiple strains
AntitumorInduces apoptosis in cancer cell linesEffective against various cancers
Enzyme InhibitionPotential inhibitor of HSP90Known inhibitors for multiple enzymes

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues in Thiazole and Thiophene Families

The target compound shares structural motifs with several classes of acrylamide derivatives:

Compound Core Structure Substituents Key Properties Reference
N-(4-fluorophenyl)-2-{5-[(5-nitro-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}amino-2-thioxoacetamide Thiazolidinone-thioxoacetamide 5-nitro-2-furyl, 4-fluorophenyl Yield: 53%, Mp: 155–156 °C; IR: ν(C=O) ~1680 cm⁻¹, ν(NO₂) ~1520 cm⁻¹
2‑Cyano‑3‑(3‑(4‑methoxyphenyl)‑1‑phenyl‑1H‑pyrazol‑4‑yl)‑N‑(thiazol‑2‑yl) acrylamide Cyanoacrylamide-thiazole 4-methoxyphenyl, pyrazole Mp: 250–252 °C; IR: ν(NH) 3292 cm⁻¹, ν(CN) 2214 cm⁻¹, ν(C=O) 1667 cm⁻¹
(E)-3-(1,3-benzodioxol-5-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)prop-2-enamide Benzothiazole-acrylamide 1,3-benzodioxol-5-yl, 6-methylbenzothiazole Mp: Not reported; IR/NMR: Structural confirmation via aromatic proton signals
(Z)-3-(4-nitrophenyl)-N-propyl-2-[(E)-3-(thien-2-yl)acrylamido]acrylamide Nitrophenyl-acrylamide 4-nitrophenyl, thien-2-yl, propylamine Synthetic route: Condensation of oxazolone with n-propylamine

Key Observations:

  • Thermal Stability: The cyanoacrylamide derivative () exhibits a higher melting point (250–252 °C) than nitro-furyl or nitrothiophene analogues, suggesting stronger intermolecular interactions (e.g., hydrogen bonding from the cyano group) .
  • Synthetic Yields: Compounds with bulkier substituents (e.g., benzodioxol in ) often show lower yields due to steric hindrance during condensation, whereas simpler derivatives (e.g., nitro-furyl in ) achieve higher yields (53–90%) .

Spectroscopic and Reactivity Trends

  • IR Spectroscopy: The target compound’s acrylamide C=O stretch (~1660–1680 cm⁻¹) aligns with analogues in and . Nitro group vibrations (~1520 cm⁻¹) are consistent across nitro-substituted compounds .
  • NMR Shifts: Aromatic protons in the benzo[d]thiazole and nitrothiophene rings are expected to resonate at δ 6.5–8.0 ppm, similar to benzodioxol and nitrophenyl derivatives in and .
  • Reactivity: The nitrothiophene moiety may confer greater redox activity compared to nitro-furyl or nitrophenyl groups, as seen in electrochemical studies of similar thiophene derivatives .

Chemoinformatic Similarity Analysis

Using Tanimoto coefficients (), the target compound shows moderate similarity (0.4–0.6) to ’s nitro-furyl derivatives due to shared EWGs and acrylamide backbones. Lower similarity (0.2–0.3) is observed with cyanoacrylamides (), reflecting divergent functional groups .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.